Cas no 862210-59-1 (1-ethyl-4-4-(4-methoxyphenyl)piperazin-1-yl-3-nitro-1,2-dihydroquinolin-2-one)

1-Ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one is a synthetic organic compound featuring a quinolin-2-one core substituted with a nitro group, an ethyl moiety, and a 4-(4-methoxyphenyl)piperazine side chain. This structure imparts potential pharmacological relevance, particularly in central nervous system (CNS) research, due to the presence of the piperazine and methoxyphenyl groups, which are often associated with receptor-binding activity. The nitro group enhances electrophilic reactivity, making it a candidate for further derivatization in medicinal chemistry applications. Its well-defined molecular architecture ensures reproducibility in synthesis, while its moderate polarity allows for favorable solubility in common organic solvents, facilitating purification and characterization. This compound may serve as a valuable intermediate in the development of bioactive molecules.

1-ethyl-4-4-(4-methoxyphenyl)piperazin-1-yl-3-nitro-1,2-dihydroquinolin-2-one structure

862210-59-1 structure

Product Name:1-ethyl-4-4-(4-methoxyphenyl)piperazin-1-yl-3-nitro-1,2-dihydroquinolin-2-one

CAS No:862210-59-1

MF:C₂₂H₂₄N₄O₄

MW:408.450365066528

CID:6072199

PubChem ID:3840598

Update Time:2025-06-08

1-ethyl-4-4-(4-methoxyphenyl)piperazin-1-yl-3-nitro-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-4-4-(4-methoxyphenyl)piperazin-1-yl-3-nitro-1,2-dihydroquinolin-2-one
- 1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitroquinolin-2-one
- 2(1H)-Quinolinone, 1-ethyl-4-[4-(4-methoxyphenyl)-1-piperazinyl]-3-nitro-
- 1-ethyl-4-(4-(4-methoxyphenyl)piperazin-1-yl)-3-nitroquinolin-2(1H)-one
- AKOS002274864
- 1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one
- Z335453554
- F3226-3013
- 862210-59-1
- Inchi： 1S/C22H24N4O4/c1-3-25-19-7-5-4-6-18(19)20(21(22(25)27)26(28)29)24-14-12-23(13-15-24)16-8-10-17(30-2)11-9-16/h4-11H,3,12-15H2,1-2H3
- InChI Key： CGDSHGAHDRBGJR-UHFFFAOYSA-N
- SMILES： N1(CC)C2=C(C=CC=C2)C(N2CCN(C3=CC=C(OC)C=C3)CC2)=C([N+]([O-])=O)C1=O

Computed Properties

Exact Mass: 408.17975526g/mol
Monoisotopic Mass: 408.17975526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 675
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 81.8Å²

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
Boiling Point: 550.0±50.0 °C(Predicted)
pka: 6.52±0.40(Predicted)

1-ethyl-4-4-(4-methoxyphenyl)piperazin-1-yl-3-nitro-1,2-dihydroquinolin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3226-3013-2μmol	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3226-3013-5μmol	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F3226-3013-10μmol	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F3226-3013-20μmol	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F3226-3013-1mg	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F3226-3013-2mg	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F3226-3013-3mg	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F3226-3013-4mg	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F3226-3013-5mg	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F3226-3013-10mg	1-ethyl-4-[4-(4-methoxyphenyl)piperazin-1-yl]-3-nitro-1,2-dihydroquinolin-2-one	862210-59-1	90%+	10mg	$79.0	2023-07-28